Cas no 7454-71-9 (4-chloro-N-(3-chloro-4-methylphenyl)benzenesulfonamide)

• Product Name: 4-chloro-N-(3-chloro-4-methylphenyl)benzenesulfonamide
• CAS No: 7454-71-9
• MF: C₁₃H₁₁Cl₂NO₂S
• MW: 316.202940225601
• CID: 979362
• PubChem ID: 295196
• Update Time: 2025-04-19

4-chloro-N-(3-chloro-4-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-chloro-4-methylphenyl)benzenesulfonamide
• 4-Chlor-benzolsulfon-N-(3-chlor-4-tolyl)-amid
• 4-Chlor-benzolsulfonsaeure-(3-chlor-p-toluidid)
• AC1L6NLV
• ARONIS019381
• NSC164356
• STK005690
• 7454-71-9
• 4-CHLORO-N-(3-CHLORO-4-METHYLPHENYL)BENZENE-1-SULFONAMIDE
• AKOS000486527
• Cambridge id 5346337
• starbld0013080
• Z45634869
• 4-CHLORO-N-(3-CHLORO-4-METHYL-PHENYL)-BENZENESULFONAMIDE
• NSC-164356
• DTXSID30304144
• SCHEMBL17174222

• Inchi： 1S/C13H11Cl2NO2S/c1-9-2-5-11(8-13(9)15)16-19(17,18)12-6-3-10(14)4-7-12/h2-8,16H,1H3
• InChI Key： YXFVXBOREVXWRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 314.98893
• Monoisotopic Mass: 314.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 439.1°C at 760 mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.633
• PSA: 46.17
• LogP: 5.25640